7-Fluoro-3-methyl-indol-1-ylamine

• Molecular Formula: C9H9FN2
• Molecular Weight: 164.18 g/mol
• IUPAC Name: 7-fluoro-3-methylindol-1-amine
• InChI: InChI=1S/C9H9FN2/c1-6-5-12(11)9-7(6)3-2-4-8(9)10/h2-5H,11H2,1H3
• InChI Key: RWWZJIHDHBSAMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C=CC=C2F)N

Description

7-Fluoro-3-methyl-indol-1-ylamine is a useful research compound. Its molecular formula is C9H9FN2 and its molecular weight is 164.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Fluoro-3-methyl-indol-1-ylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Fluoro-3-methyl-indol-1-ylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of NaH (805 mg, 20.1 mmol, 60% in mineral oil) in DMF (5 mL) at 0° C. is treated with 7-fluoro-3-methylindole (200 mg, 1.34 mmol) and stirred at 0° C. for 1 h. The mixture is treated with HOSA (757 mg, 6.7 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice, and extracted with EtOAc (3×100 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo to afford 7-fluoro-3-methyl-indol-1-ylamine, which is used in the next step without further purification.